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Isoflavonoids
Isoliquiritigenin, a member of the isoflavonoid family, exhibits a diverse array of biological activities and pharmacological effects. Isolated from various plants, including licorice roots, isoliquiritigenin possesses significant antioxidant, anti-inflammatory, and antimicrobial properties. Its structure includes two benzene rings linked by a furan ring, conferring unique bioactivity profiles. Extensive studies have demonstrated that this compound can modulate the expression of several genes involved in inflammation and oxidative stress, making it promising for therapeutic applications in inflammatory diseases and cancer treatment. Additionally, isoliquiritigenin shows potential as an antidiabetic agent due to its ability to improve insulin sensitivity and reduce glucose levels. Due to its multifaceted health benefits, isoliquiritigenin is increasingly being investigated for various pharmaceutical and food supplement formulations.
Isoflav-3-enes
Isoflav-2-enes
O-methylated isoflavonoids
6-prenylated isoflavanones
7-O-methylisoflavones
3'-O-methylisoflavones
Hydroxyisoflavonoids
Furanoisoflavonoids
Isoflavonoid O-glycosides
Pterocarpans
Isoflavones
Coumestans
4'-O-methylated isoflavonoids
Pyranoisoflavonoids
Isoflavans
Rotenones
Isoflavonoid C-glycosides
5-O-methylated isoflavonoids
7-O-methylated isoflavonoids
8-prenylated isoflavanones
4'-O-methylisoflavones
3'-hydroxy,4'-methoxyisoflavonoids
Rotenoids
Isoflavanones
3'-O-methylated isoflavonoids
Isoflavanols
3-arylcoumarin flavonoids
3'-prenylated isoflavanones
Isoflavanquinones
2'-O-methylated isoflavonoids
2-O-methylated isoflavonoids
2'-prenylated isoflavones
Isoflav-3-enones
8-O-methylated isoflavonoids
Isoflavonoids
Coumaronochromenes
Coumaronochromones
6-O-methylated isoflavonoids
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Exploring the Role of Ammonium Polyphosphate in Advanced Chemical BiopharmaceuticalsExploring the Role of Ammonium Polyphosphate in Advanced Chemical Biopharmaceuticals Ammonium polyphosphate (APP) has emerged as a versatile and valuable material in the field of chemical biopharmaceuticals. Its unique properties, including biodegradability, bioavailability, and ability to form stable complexes with biomolecules, make it an ideal candidate for various biomedical applications. This...
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